Cas no 196403-11-9 (N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide)

N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide is a synthetic organic compound featuring a methyl-substituted oxazole core linked to an acrylamide moiety. This structure confers reactivity suitable for applications in polymer chemistry and pharmaceutical intermediates, where the acrylamide group enables crosslinking or further functionalization. The oxazole ring contributes to stability and potential bioactivity, making it valuable in medicinal chemistry research. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the presence of both heterocyclic and vinyl functionalities offers versatility in designing advanced materials or bioactive molecules. The compound is typically handled under controlled conditions due to its reactive acrylamide group.

N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide structure

196403-11-9 structure

Product Name:N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide

CAS No:196403-11-9

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD11099378

CID:116943

PubChem ID:39869323

Update Time:2025-05-28

N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide,N-(5-methyl-3-isoxazolyl)-
- N-(5-Methyl-1,2-oxazol-3-yl)acrylamide
- 2-Propenamide,N-(5-methyl-3-isoxazolyl)-(9CI)
- N-(5-methylisoxazol-3-yl)acrylamide
- AKOS008068478
- J-012692
- N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide
- EN300-22991
- Z147646782
- CHEMBL5173793
- 196403-11-9
- VS-0092
- G23712
- N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide
- MDL： MFCD11099378
- Inchi： 1S/C7H8N2O2/c1-3-7(10)8-6-4-5(2)11-9-6/h3-4H,1H2,2H3,(H,8,9,10)
- InChI Key： WMKYFMQVPQEVFU-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(=N1)NC(C=C)=O

Computed Properties

Exact Mass: 152.05864
Monoisotopic Mass: 152.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 646
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 4.4
Topological Polar Surface Area: 55.1A^2

Experimental Properties

PSA: 55.13
LogP: 0.52940

N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M103460-25mg	N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9		25mg	$ 64.00	2023-09-07
TRC	M103460-50mg	N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9		50mg	$ 92.00	2023-09-07
TRC	M103460-250mg	N-(5-Methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9		250mg	$ 362.00	2023-09-07
Enamine	EN300-22991-0.05g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-22991-0.1g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	0.1g	$96.0	2024-06-20
Enamine	EN300-22991-0.25g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	0.25g	$136.0	2024-06-20
Enamine	EN300-22991-0.5g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	0.5g	$256.0	2024-06-20
Enamine	EN300-22991-1.0g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	1.0g	$355.0	2024-06-20
Enamine	EN300-22991-2.5g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	2.5g	$697.0	2024-06-20
Enamine	EN300-22991-5.0g	N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide	196403-11-9	95%	5.0g	$1033.0	2024-06-20